Cas no 138808-44-3 (Pentanenitrile, 2,4,4-trimethyl-)

Pentanenitrile, 2,4,4-trimethyl- structure
138808-44-3 structure
Product Name:Pentanenitrile, 2,4,4-trimethyl-
CAS No:138808-44-3
MF:C8H15N
MW:125.211402177811
CID:1255966
Update Time:2024-08-04

Pentanenitrile, 2,4,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Pentanenitrile, 2,4,4-trimethyl-
    • Inchi: 1S/C8H15N/c1-7(6-9)5-8(2,3)4/h7H,5H2,1-4H3
    • InChI Key: HSMXZESMYQNLJP-UHFFFAOYSA-N
    • SMILES: C(#N)C(C)CC(C)(C)C

Computed Properties

  • Exact Mass: 125.12055

Experimental Properties

  • Density: 0.810±0.06 g/cm3(Predicted)
  • Boiling Point: 166.2±8.0 °C(Predicted)
  • PSA: 23.79
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